Cas no 1597429-54-3 (3-(1,1-difluoroethyl)benzene-1-sulfonyl chloride)

• Product Name: 3-(1,1-difluoroethyl)benzene-1-sulfonyl chloride
• CAS No: 1597429-54-3
• MF: C₈H₇ClF₂O₂S
• MW: 240.654787302017
• MDL: MFCD28534977
• CID: 4607481
• PubChem ID: 84702177
• Update Time: 2025-05-19

3-(1,1-difluoroethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-difluoroethyl)benzene-1-sulfonyl chloride

• MDL： MFCD28534977
• Inchi： 1S/C8H7ClF2O2S/c1-8(10,11)6-3-2-4-7(5-6)14(9,12)13/h2-5H,1H3
• InChI Key： NMHZVWQOXJYTPQ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC(C(F)(F)C)=C1

Additional information on 3-(1,1-difluoroethyl)benzene-1-sulfonyl chloride

Professional Introduction to 3-(1,1-difluoroethyl)benzene-1-sulfonyl chloride (CAS No. 1597429-54-3) in Modern Chemical and Pharmaceutical Research

3-(1,1-difluoroethyl)benzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1597429-54-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the preparation of pharmaceutical intermediates and fine chemicals. The unique structural features of this molecule, including the presence of a 1,1-difluoroethyl group and a benzene-1-sulfonyl chloride moiety, make it a valuable building block for further functionalization and derivatization.

The sulfonyl chloride functional group is known for its reactivity in nucleophilic substitution reactions, where it serves as an excellent leaving group. This property is particularly useful in the synthesis of sulfonamides, sulfonates, and other heterocyclic compounds that are prevalent in modern drug discovery. The introduction of fluorine atoms in the 1,1-difluoroethyl side chain adds an additional layer of complexity to the molecule, influencing its electronic properties and potential interactions with biological targets. Fluorinated compounds are increasingly studied due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated sulfonyl chlorides in the development of novel therapeutic agents. For instance, studies have demonstrated that fluorine substitution can modulate the pharmacokinetic properties of drug candidates, leading to improved bioavailability and reduced degradation rates. The compound 3-(1,1-difluoroethyl)benzene-1-sulfonyl chloride (CAS No. 1597429-54-3) is being explored as a key intermediate in the synthesis of fluorinated sulfonamides, which have shown promise in treating various diseases, including cancer and infectious disorders.

In the context of academic research, this compound has been utilized in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures necessary for drug design. The sulfonyl chloride group facilitates these transformations by enabling the introduction of aryl or heteroaryl groups at specific positions within the molecule. Such modifications can significantly alter the pharmacological profile of a drug candidate, making it more effective against targeted diseases.

The 1,1-difluoroethyl group introduces unique electronic and steric effects that can influence both the reactivity and selectivity of chemical transformations. Fluorine atoms are known to be electron-withdrawing through the inductive effect, which can enhance the electrophilicity of adjacent functional groups. This property is particularly advantageous when designing molecules that require precise functionalization at multiple sites. Additionally, fluorine atoms can participate in dipole interactions with biological targets, improving binding affinity and reducing off-target effects.

From a synthetic chemistry perspective, 3-(1,1-difluoroethyl)benzene-1-sulfonyl chloride (CAS No. 1597429-54-3) offers a versatile platform for generating structurally diverse derivatives. Researchers have leveraged this compound to develop novel sulfonamides with enhanced biological activity. For example, modifications at the aromatic ring or the fluoroethyl side chain have led to compounds with improved anti-inflammatory and anti-protozoal properties. These findings underscore the compound's potential as a precursor in drug discovery pipelines targeting complex diseases.

The growing interest in fluorinated sulfonyl chlorides is also driven by their role in materials science applications beyond pharmaceuticals. These compounds have been investigated for their potential use in liquid crystals, organic electronics, and polymer chemistry due to their ability to impart specific physical properties such as thermal stability and optical activity. The unique combination of electronic and steric effects provided by the benzene-1-sulfonyl chloride core and the 1,1-difluoroethyl substituent makes this molecule a promising candidate for innovative material design.

In conclusion,3-(1,1-difluoroethyl)benzene-1-sulfonyl chloride (CAS No. 1597429-54-3) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical research and industrial applications. Its structural features enable diverse chemical modifications while offering unique electronic properties that enhance interactions with biological targets. As research continues to uncover new methodologies for utilizing this compound,3-(1,1-difluoroethyl)benzene-1-sulfonyl chloride is poised to play an increasingly important role in developing next-generation therapeutics and advanced materials.